Cas no 2137590-62-4 (7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE)

• Product Name: 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE
• CAS No: 2137590-62-4
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD08544185
• CID: 5241781
• PubChem ID: 71432291
• Update Time: 2025-10-29

7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE
• 7-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride
• 2137590-62-4
• EN300-297175
• 7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• (R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• 7-Fluoro-1,2,3,4-tetrahydronaphtylamine-1-amine
• (S)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• N11074

• MDL： MFCD08544185
• Inchi： 1S/C10H12FN.ClH/c11-8-5-4-7-2-1-3-10(12)9(7)6-8;/h4-6,10H,1-3,12H2;1H
• InChI Key： STIGKSYKJSYOOT-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC(F)=C2)CCC1.[H]Cl

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE

Professional Introduction to 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE (CAS No. 2137590-62-4)

7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE, identified by the Chemical Abstracts Service Number (CAS No.) 2137590-62-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, featuring a fluorine substituent and an amine functional group, which contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural configuration of 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE consists of a tetrahydronaphthalene core substituted with a fluorine atom at the 7-position and an amine group at the 1-position. This specific arrangement imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. The presence of the fluorine atom, a well-known modulator of metabolic stability and binding affinity in drug molecules, makes this compound particularly interesting for medicinal chemists.

In recent years, there has been growing interest in fluorinated naphthalene derivatives due to their potential applications in oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. The amine group in 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex scaffolds with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, researchers have explored its utility in generating derivatives that interact with kinases and other enzymes implicated in cancer progression. The fluorine atom's ability to enhance binding interactions has been particularly valuable in optimizing lead compounds for better pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE as a building block. These tools have enabled scientists to predict how modifications to its structure can fine-tune its biological activity. For example, studies have demonstrated that introducing additional substituents at specific positions can modulate its affinity for certain protein targets while minimizing off-target effects.

The hydrochloride salt form of this compound offers several practical advantages in laboratory settings. Its enhanced solubility in common solvents facilitates its use in high-throughput screening assays and other biochemical assays where solubility is a critical factor. Additionally, its stability under various storage conditions makes it a reliable reagent for both academic research and industrial applications.

From a synthetic chemistry perspective, 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE serves as an excellent example of how functional group transformations can be leveraged to create complex molecular architectures. The strategic placement of the fluorine and amine groups provides multiple opportunities for further derivatization, allowing chemists to explore diverse chemical space. This has led to the development of novel compounds with improved pharmacological properties compared to their parent structures.

The pharmaceutical industry has taken note of these developments and is increasingly incorporating fluorinated naphthalene derivatives into their drug discovery pipelines. The ability to fine-tune biological activity through structural modifications makes compounds like 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE invaluable for developing next-generation therapeutics. As research continues to uncover new applications for this class of molecules, their importance is likely to grow further.

In conclusion,7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HYDROCHLORIDE (CAS No. 2137590-62-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a versatile tool for synthesizing novel bioactive molecules. As advancements in synthetic chemistry and computational biology continue to evolve，this compound is poised to play an increasingly important role in the discovery and development of new drugs.